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Abstract
Methyldymron is a phenylurea herbicide previously utilized for the pre-emergence control of

cyperaceous and some annual grass weeds, primarily in turf.[1] Although now considered

obsolete, a comprehensive understanding of its chemical and biological properties remains

pertinent for environmental monitoring, toxicological assessment, and the broader study of

herbicide science. This guide provides a detailed overview of Methyldymron's chemical

structure, physicochemical properties, and its known biological interactions, including its mode

of action, metabolic fate, and toxicological profile. The information is presented to serve as a

valuable resource for researchers, scientists, and professionals in drug and herbicide

development.

Chemical Identity and Structure
Methyldymron, systematically named 1-methyl-1-phenyl-3-(2-phenylpropan-2-yl)urea, is a

synthetic organic compound belonging to the phenylurea class of herbicides.[1][2]

Chemical Structure:

The molecular structure of Methyldymron consists of a central urea functional group with three

substituents: a methyl group and a phenyl group attached to one nitrogen atom, and a 2-
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phenylpropan-2-yl group (also known as a cumyl group) attached to the other nitrogen atom.

Figure 1. 2D Chemical Structure of Methyldymron.

Table 1: Chemical Identifiers of Methyldymron

Identifier Value Reference

IUPAC Name
1-methyl-1-phenyl-3-(2-

phenylpropan-2-yl)urea
[2]

CAS Number 42609-73-4 [1]

Molecular Formula C₁₇H₂₀N₂O

SMILES

CC(C)

(c1ccccc1)NC(=O)N(C)c2cccc

c2

InChIKey
FMINYZXVCTYSNY-

UHFFFAOYSA-N

Physicochemical Properties
The physical and chemical properties of Methyldymron are crucial for understanding its

environmental fate and behavior. A summary of its key properties is presented in Table 2.

Table 2: Physicochemical Properties of Methyldymron
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Property Value Reference

Molecular Weight 268.35 g/mol

Appearance Off-white powder

Odor Odorless

Melting Point 72 - 78 °C

Boiling Point 452.6 ± 28.0 °C (Predicted)

Water Solubility 120 mg/L at 20 °C

logP (XlogP3) 3.2

Density 1.097 ± 0.06 g/cm³ (Predicted)

pKa 13.91 ± 0.46 (Predicted)

Vapor Pressure Not available

Henry's Law Constant Not available

Biological Activity and Mechanism of Action
Herbicidal Activity
Methyldymron is a selective, pre-emergence herbicide. It is absorbed by the roots of emerging

weeds and translocated throughout the plant. Its primary mode of action is the inhibition of cell

division, which ultimately leads to the cessation of growth and death of susceptible weed

species.

Molecular Mechanism of Action
While the broad mechanism of action is the inhibition of cell division, the specific molecular

target of Methyldymron has not been definitively elucidated in publicly available literature.

Phenylurea herbicides, as a class, are known to interfere with photosynthesis by inhibiting

photosystem II (PSII). However, the primary described mode of action for Methyldymron is the

disruption of cell division, suggesting a different or additional target compared to other

phenylureas like diuron. Further research is required to identify the precise enzyme or signaling

pathway that Methyldymron targets to exert its inhibitory effect on cell division.
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A proposed logical workflow for identifying the molecular target of a herbicide like

Methyldymron is outlined in the diagram below.

In Vitro StudiesIn Planta / In Vivo Studies

Target ValidationEnzyme Assays
(e.g., tubulin polymerization, kinases)

Biochemical Validation
(in vitro confirmation)

Confirm inhibition

Receptor Binding Studies

Confirm interaction

Phenotypic Screening
(root growth, cell morphology)

Transcriptomic Analysis
(RNA-Seq)

Identify affected pathways

Proteomic Analysis
(2D-PAGE, Mass Spec)

Identify differentially
expressed proteins

Suggest candidate targets

Identify binding partners

Genetic Validation
(mutant analysis, overexpression) Molecular Target IdentifiedFinal Confirmation

Validate in vivoHypothesis Generation:
Methyldymron inhibits cell division

Confirm phenotype

Click to download full resolution via product page

A logical workflow for identifying the molecular target of Methyldymron.

Metabolism and Environmental Fate
Understanding the metabolic pathways and environmental persistence of Methyldymron is

crucial for assessing its ecological impact.

Metabolism in Plants
Detailed studies on the specific metabolic pathways of Methyldymron in plants are not

extensively documented. However, based on the metabolism of other phenylurea herbicides, it

is likely that Methyldymron undergoes a series of biotransformations within the plant. These

can include N-demethylation, hydroxylation of the phenyl rings, and subsequent conjugation

with endogenous molecules such as glucose or amino acids to form more water-soluble and

less toxic metabolites.

The following diagram illustrates a generalized metabolic pathway for phenylurea herbicides in

plants, which can be hypothesized for Methyldymron.
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A generalized metabolic pathway of phenylurea herbicides in plants.

Environmental Fate
The primary route of dissipation for Methyldymron in the soil is through the formation of non-

extractable residues. This suggests that the molecule and its metabolites become strongly

bound to soil organic matter. The persistence and mobility of Methyldymron in different soil

types would be influenced by factors such as soil composition, pH, microbial activity, and

temperature.
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Toxicology
The available toxicological data for Methyldymron is limited, and it is noted that significant

data for a comprehensive hazard assessment is missing.

Acute Toxicity: It is reported to have moderate acute toxicity to fish and Daphnia.

Human Health: A low alert for human health has been indicated, though with a warning of

missing data.

Further toxicological studies would be necessary to fully characterize the potential risks of

Methyldymron to human health and the environment.

Experimental Protocols
Detailed experimental protocols for the studies cited are not readily available in the public

domain. However, standard methodologies for herbicide research would have been employed.

Below are generalized protocols that would be relevant for studying a compound like

Methyldymron.

Determination of Physicochemical Properties
Melting Point: Determined using a capillary melting point apparatus.

Water Solubility: Measured using the shake-flask method (OECD Guideline 105) where an

excess of the chemical is equilibrated with water at a constant temperature, followed by

determination of the concentration in the aqueous phase.

Octanol-Water Partition Coefficient (logP): Determined using the shake-flask method (OECD

Guideline 107) or by high-performance liquid chromatography (HPLC) (OECD Guideline

117).

Herbicide Efficacy Studies (Greenhouse)
Plant Material: Seeds of target weed species (e.g., Cyperus spp.) and a non-target crop are

sown in pots containing a standard soil mix.
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Herbicide Application: Methyldymron is dissolved in an appropriate solvent and applied to

the soil surface pre-emergence of the seedlings at various concentrations.

Growth Conditions: Pots are maintained in a greenhouse with controlled temperature,

humidity, and light conditions.

Assessment: At specified time intervals (e.g., 14 and 28 days after treatment), herbicidal

efficacy is assessed by visual scoring of phytotoxicity and by measuring plant biomass (fresh

and dry weight).

Cell Division Inhibition Assay (Root Meristem)
Seed Germination: Seeds of a model plant (e.g., Allium cepa or Arabidopsis thaliana) are

germinated in the presence of different concentrations of Methyldymron.

Microscopy: Root tips are excised, fixed, and stained with a DNA-specific dye (e.g., DAPI).

Analysis: The mitotic index (percentage of cells in mitosis) and the frequency of different

mitotic phases are determined by microscopic observation. The morphology of the cells and

mitotic spindles can also be examined.

Conclusion
Methyldymron is a phenylurea herbicide that functions by inhibiting cell division in susceptible

weeds. While its use has been discontinued, the study of its chemical properties, biological

activity, and environmental fate provides valuable insights into the design and development of

new herbicides and the assessment of legacy environmental contaminants. The precise

molecular target of Methyldymron's action on cell division remains an area for further

investigation. The data and generalized protocols presented in this guide offer a foundational

resource for researchers in the fields of agrochemistry, environmental science, and toxicology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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